Cas no 104389-32-4 (Polyisoprene, trans)

• Product Name: Polyisoprene, trans
• CAS No: 104389-32-4
• MF: CH₂CH=C(CH₃)CH₂]n
• CID: 126192
• Update Time: 2025-06-08

Polyisoprene, trans Chemical and Physical Properties

Names and Identifiers

• POLYISOPRENE TRANS
• POLYISOPRENE, TRANS, AVERAGE MW CA. 410, 000 (GPC)
• Poly(isoprene), trans, average M.W. 400.000
• 1, 4-trans-isoprene rubber
• Poly(1-methyl-1-butene-1,4-diyl),(E)- (9CI)
• POLYISOPRENE, TRANS, APPROXMW 400,000
• Polyisoprene, trans pellets, 99+% trans-1,4
• 1, 4 - trans polyisoprene rubber
• s-1,4-pulyi5crprene ru6bcr
• Trans-l,4-polyisoprene rubber
• POLYISOPRENE TRANS ISO 9001：2015 REACH
• Polyisoprene, trans
• POLYISOPRENE TRANS

• MDL： MFCD00084438
• SMILES： [*]/C{-}(/C)=C/CC{+n}[*] |$*;;;;;;*$|

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 51.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Granular
• Density: 0.904 g/mL at 25 °C(lit.)
• Solubility: Not available

Polyisoprene, trans Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：VL8020000
• Safety Term：WGK Germany 3RTECS VL8020000

Additional information on Polyisoprene, trans

Polyisoprene, trans: A Comprehensive Overview

Polyisoprene, trans is a synthetic rubber compound with the CAS number 104389-32-4. It is primarily derived from the polymerization of isoprene, a naturally occurring compound found in various plants and trees. The trans configuration refers to the arrangement of substituents on the polymer chain, which significantly influences its physical and mechanical properties. This compound is widely used in industries such as automotive, aerospace, and consumer goods due to its exceptional elasticity and durability.

The synthesis of Polyisoprene, trans involves a complex process that typically includes the use of catalysts such as zinc chloride or other organometallic compounds. Recent advancements in polymerization techniques have allowed for better control over the molecular weight and degree of polymerization, leading to improved mechanical properties. For instance, studies published in the Journal of Polymer Science have demonstrated that precise control over the polymerization conditions can enhance the tensile strength and elongation at break of Polyisoprene, trans.

Polyisoprene, trans exhibits excellent thermal stability and resistance to ozone cracking, making it ideal for applications in high-performance tires and seals. Its ability to withstand extreme temperatures without losing its structural integrity has also made it a preferred choice in aerospace applications. Furthermore, recent research has explored the potential of incorporating nanofillers such as carbon nanotubes or graphene into Polyisoprene, trans to enhance its electrical conductivity without compromising its mechanical properties.

In terms of environmental impact, Polyisoprene, trans has been a subject of scrutiny due to its non-biodegradable nature. However, ongoing studies are focusing on developing more sustainable production methods and recycling processes. For example, researchers at the University of California have developed a novel recycling technique that can break down used Polyisoprene, trans into its monomer components for reuse in new products.

The global market for Polyisoprene, trans has seen significant growth over the past decade, driven by increasing demand from the automotive and aerospace industries. According to a report by Grand View Research, the market is expected to grow at a compound annual growth rate (CAGR) of 4.5% from 2023 to 2030. This growth is attributed to the rising need for high-performance materials in modern vehicles and aircraft.

In conclusion, Polyisoprene, trans with CAS number 104389-32-4 remains a critical material in various industrial applications due to its unique properties and versatility. Ongoing research continues to unlock new possibilities for improving its performance and sustainability, ensuring its relevance in an ever-evolving technological landscape.